Rapid microwave synthesis of mesoporous TiO2 for electrochromic displays†

Journal of Materials Chemistry Pub Date: 2010-03-12 DOI: 10.1039/B924341K

Abstract

The fabrication of paper quality electrochromic displays based on the viologen modified TiO2 electrodes (Vio2+/TiO2) requires a cost-effective, energy efficient and rapid synthesis of mesoporous TiO2 with high yield in short reaction time. A straightforward and industrially viable process for the preparation of mesoporous nanocrystalline titania (meso-nc-TiO2) for NanoChromics™ display device applications by the use of microwave synthesis is presented here. Spherical aggregates of meso-nc-TiO2 were rapidly achieved using titanium butoxide, deionised water and common alcohols (isopropanol, ethanol and butanol) at comparatively low microwave power intensity (300 W) for 2 min irradiation. The material has been characterised by a range of different techniques such as XRD, Raman spectroscopy, SEM and BET surface area analysis. These materials possess surface areas up to 240 m2 g−1, which is significantly higher than similar traditional sol–gel or commercial samples. This meso-nc-TiO2 prepared was used as the working electrode for an electrochromic display device with Sb doped SnO2 as the counter electrode material on an ITO coated conducting glass. A working prototype of a NanoChromics™ display was successfully fabricated using this approach.

Graphical abstract: Rapid microwave synthesis of mesoporous TiO2 for electrochromic displays
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